1-(3,4-dichlorobenzyl)-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide

• IUPAC Name: 1-[(3,4-dichlorophenyl)methyl]-N-methyl-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C14H12Cl2N2O2/c1-17-13(19)10-3-2-6-18(14(10)20)8-9-4-5-11(15)12(16)7-9/h2-7H,8H2,1H3,(H,17,19)
• InChI Key: YMULQALTRIIMBO-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CN(C1=O)CC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C14H12Cl2N2O2
• Molecular Weight: 311.2 g/mol

Description

The compound “1-(3,4-dichlorobenzyl)-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Heterocyclic Compounds in Medicinal Chemistry

Heterocyclic compounds, especially those containing a pyridine ring, such as “1-(3,4-dichlorobenzyl)-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide”, have been the focus of medicinal chemistry research due to their diverse pharmacological properties. These compounds serve as key building blocks for the synthesis of drugs targeting the central nervous system (CNS), showcasing potential for the development of novel therapeutic agents. For instance, research has highlighted the importance of stereochemistry in enhancing the pharmacological profile of phenylpiracetam and its derivatives, demonstrating the direct relationship between the configuration of stereocenters and biological properties, leading to potential improvements in cognitive function therapies (Veinberg et al., 2015).

Synthesis and Applications in Organic Chemistry

The synthesis and applications of heterocyclic compounds derived from pyridine have been a significant area of study, with research exploring various synthetic pathways to develop bioactive scaffolds. For example, the synthesis of 5H-Pyrano[2,3-d]pyrimidine scaffolds using hybrid catalysts has shown wide applicability in the medicinal and pharmaceutical industries due to their bioavailability and potential as lead molecules (Parmar et al., 2023).

Environmental Impact and Degradation Studies

While the specific environmental impact of “1-(3,4-dichlorobenzyl)-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide” has not been directly studied, related research on the degradation of organic pollutants using advanced oxidation processes (AOPs) offers insights into potential environmental pathways and degradation products. Such studies are crucial for understanding the fate and behavior of chemical compounds in aquatic environments and their possible biotoxicity (Qutob et al., 2022).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This information is often obtained through extensive biochemical and pharmacological studies. Unfortunately, the specific mechanism of action for “1-(3,4-dichlorobenzyl)-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide” is not available in the searched resources.

Safety and Hazards

The safety and hazards of a compound are typically determined through toxicological studies. The Safety Data Sheet (SDS) for a similar compound, 1-(3,4-Dichlorobenzyl)piperazine, indicates that it may cause skin irritation, serious eye damage, and may cause respiratory irritation.